2-((1-(2-(4-(Trifluoromethyl)phenyl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile

• IUPAC Name: 2-[1-[2-[4-(trifluoromethyl)phenyl]acetyl]piperidin-3-yl]oxypyridine-4-carbonitrile
• InChI: InChI=1S/C20H18F3N3O2/c21-20(22,23)16-5-3-14(4-6-16)11-19(27)26-9-1-2-17(13-26)28-18-10-15(12-24)7-8-25-18/h3-8,10,17H,1-2,9,11,13H2
• InChI Key: YNADMVSCIXMVKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CC=C(C=C2)C(F)(F)F)OC3=NC=CC(=C3)C#N
• Molecular Formula: C20H18F3N3O2
• Molecular Weight: 389.4 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpiperidines. These are compounds containing a phenylpiperidine skeleton, which consists of a piperidine bound to a phenyl group.

Mechanism of Action

Target of Action

Similar compounds have been used as reactants for the synthesis of photoreactive probes that differentiate the binding sites of noncompetitive gaba receptor antagonists .

Mode of Action

It’s worth noting that similar compounds have been involved in suzuki–miyaura (sm) coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond .

Biochemical Pathways

Similar compounds have been used in suzuki–miyaura coupling reactions , which involve the transmetalation of formally nucleophilic organic groups from boron to palladium .

Pharmacokinetics

One study emphasized the reliable pharmacokinetic properties of synthesized compounds similar to this one .

Result of Action

Similar compounds have been used in the synthesis of photoreactive probes that differentiate the binding sites of noncompetitive gaba receptor antagonists , suggesting potential applications in neurobiology.

Action Environment

It’s worth noting that the stability of similar compounds has been assessed in the context of suzuki–miyaura coupling reactions .

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-((1-(2-(4-(Trifluoromethyl)phenyl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile is its selectivity for BTK. This compound has been shown to have minimal off-target effects, making it a promising therapeutic agent for the treatment of B cell malignancies. However, one of the limitations of this compound is its poor solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-((1-(2-(4-(Trifluoromethyl)phenyl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile. One of the major directions is the development of more potent and selective BTK inhibitors. Another direction is the investigation of the potential applications of this compound in other research fields, such as autoimmune diseases and inflammatory disorders. Additionally, the development of novel drug delivery systems to improve the solubility and bioavailability of this compound is also an area of future research.

Synthesis Methods

The synthesis of 2-((1-(2-(4-(Trifluoromethyl)phenyl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile involves several steps. The first step involves the preparation of 2-hydroxyisonicotinic acid, which is then reacted with thionyl chloride to form 2-chloroisonicotinic acid. The second step involves the reaction of 2-chloroisonicotinic acid with 1-(2-(4-(Trifluoromethyl)phenyl)acetyl)piperidin-3-ol to form the desired compound.

Scientific Research Applications

2-((1-(2-(4-(Trifluoromethyl)phenyl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile has been extensively studied for its potential applications in various research fields. One of the major applications of this compound is in the treatment of B cell malignancies such as chronic lymphocytic leukemia and mantle cell lymphoma. BTK inhibition has been shown to induce apoptosis in malignant B cells and inhibit B cell receptor signaling, which is essential for the survival and proliferation of B cells.